2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxypyridine, 95%

• IUPAC Name: 4-(5-hydroxypyridin-2-yl)-N,N-dimethylbenzamide
• InChI: InChI=1S/C14H14N2O2/c1-16(2)14(18)11-5-3-10(4-6-11)13-8-7-12(17)9-15-13/h3-9,17H,1-2H3
• InChI Key: MNZOAMDANMEDNG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=NC=C(C=C2)O
• Molecular Formula: C14H14N2O2
• DSSTOX Substance ID: DTXSID40692701
• Molecular Weight: 242.27 g/mol
• CAS RN: 1261986-10-0

Description

2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxypyridine, 95% (2DPCP) is an organic compound used in a variety of laboratory experiments. It is commonly used as a reagent in organic synthesis and as a starting material for the preparation of a variety of compounds. 2DPCP is a white crystalline solid with a melting point of 120-122°C. It is highly soluble in water and organic solvents, making it an ideal reagent for a variety of laboratory experiments.

Scientific Research Applications

2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxypyridine, 95% has a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, dyes, and other organic materials. It is also used as a reagent in the synthesis of heterocyclic compounds, such as pyridines, quinolines, and indoles. In addition, 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxypyridine, 95% is used in the synthesis of metal complexes and as a catalyst in organic reactions.

Mechanism of Action

2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxypyridine, 95% acts as a nucleophile in the formation of a variety of heterocyclic compounds. In the reaction of 4-(N,N-dimethylaminocarbonyl)phenol with 5-hydroxypyridine, the dimethylaminocarbonyl group of the phenol acts as a nucleophile, attacking the electrophilic carbon atom of the pyridine ring. This leads to the formation of a dimethyl-substituted pyridine, which is then isolated and purified by recrystallization.
Biochemical and Physiological Effects
2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxypyridine, 95% has been studied for its potential biochemical and physiological effects. In studies on rats, 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxypyridine, 95% has been found to increase the activity of certain enzymes involved in the metabolism of carbohydrates and lipids. In addition, it has been found to reduce the levels of certain hormones, such as testosterone and cortisol, in the bloodstream.

Advantages and Limitations for Lab Experiments

2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxypyridine, 95% is an ideal reagent for a variety of laboratory experiments due to its high solubility in water and organic solvents. It is also relatively inexpensive and easy to obtain, making it a convenient reagent for laboratory use. However, 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxypyridine, 95% should be handled with caution, as it is a highly toxic compound.

Future Directions

The potential applications of 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxypyridine, 95% are still being explored, and there are a number of future directions that could be explored. These include further investigations into the biochemical and physiological effects of 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxypyridine, 95%, as well as the development of new methods for the synthesis and purification of 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxypyridine, 95%. In addition, further research into the potential applications of 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxypyridine, 95% in the synthesis of pharmaceuticals, agrochemicals, dyes, and other organic materials could be explored. Finally, further research into the potential toxicity of 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxypyridine, 95% should be conducted in order to ensure its safe use in laboratory experiments.

Synthesis Methods

2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxypyridine, 95% is most commonly synthesized by the reaction of 4-(N,N-dimethylaminocarbonyl)phenol with 5-hydroxypyridine. This reaction is carried out in an aqueous solution of sodium hydroxide at a temperature of 80-90°C. The reaction proceeds with the formation of a dimethyl-substituted pyridine, which is then isolated and purified by recrystallization.